3-fluoro-4-methoxy-N-[3-(methylthio)phenyl]benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-(3-methylsulfanylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S2/c1-19-14-7-6-12(9-13(14)15)21(17,18)16-10-4-3-5-11(8-10)20-2/h3-9,16H,1-2H3
• InChI Key: HVXMVBSMXSFBJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)SC)F
• Molecular Formula: C14H14FNO3S2
• Molecular Weight: 327.4 g/mol

Description

The compound “3-fluoro-4-methoxy-N-[3-(methylthio)phenyl]benzenesulfonamide” is a complex organic molecule that contains several functional groups. These include a fluoro group, a methoxy group, a methylthio group, and a benzenesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a crystallographic study, it’s difficult to determine the exact structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the benzenesulfonamide group might undergo substitution reactions, while the fluoro group might participate in elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the fluoro and methoxy groups might affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it might interact with certain proteins or enzymes in the body.

Safety and Hazards

As with any chemical compound, handling “3-fluoro-4-methoxy-N-[3-(methylthio)phenyl]benzenesulfonamide” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions for this compound would depend on its potential applications. For instance, if it shows promise as a pharmaceutical, further studies might focus on its efficacy, safety, and mechanism of action.